N-(3-chloro-4-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19ClFN5O2/c1-11-20-15(10-16(21-11)26-2)23-5-7-24(8-6-23)17(25)22-12-3-4-14(19)13(18)9-12/h3-4,9-10H,5-8H2,1-2H3,(H,22,25)
• InChI Key: GVSKBZBPQOZZPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H19ClFN5O2
• Molecular Weight: 379.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C17H19ClFN5O2 and its molecular weight is 379.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing novel heterocyclic compounds derived from similar chemical structures, aiming to investigate their biological activities, such as anti-inflammatory and analgesic properties. For example, compounds have been synthesized with the intention to explore their inhibition activities on cyclooxygenase enzymes, showcasing potential for developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, Molecules, 2020).

Biological Activities

The exploration of the compound's biological activities is pivotal in identifying its potential therapeutic applications. Studies have been conducted to synthesize and evaluate new derivatives for their antimicrobial activities, aiming to contribute to the development of new antimicrobial agents. This is evident in the synthesis of various derivatives and their screening against bacterial and fungal strains to identify compounds with promising antimicrobial properties (N. Patel, S. D. Patel, Medicinal Chemistry Research, 2010).

Drug Design and Development

Research into this compound and its derivatives plays a significant role in drug design and development, particularly in the search for new therapeutic targets. The compound's structure has been utilized in the development of potential positron emission tomography (PET) radioligands for imaging dopamine D3 receptors, indicating its utility in neuroscientific research and the potential for developing diagnostic tools for neurological conditions (Mingzhang Gao, Min Wang, G. Hutchins, Q. Zheng, Applied radiation and isotopes, 2008).